![molecular formula C19H23BrN2O3S B3549943 N~2~-(3-bromophenyl)-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B3549943.png)
N~2~-(3-bromophenyl)-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-(3-bromophenyl)-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of N-phenylglycinamides and has been found to exhibit a range of interesting properties that make it an attractive candidate for further investigation.
Mechanism of Action
The mechanism of action of N~2~-(3-bromophenyl)-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has also been found to have other biochemical and physiological effects. Studies have shown that the compound can inhibit the activity of certain enzymes that are involved in inflammation and pain. It has also been found to have antibacterial properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N~2~-(3-bromophenyl)-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments is its specificity. The compound has been found to selectively inhibit the activity of certain enzymes, which makes it a valuable tool for studying the role of these enzymes in various biological processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on N~2~-(3-bromophenyl)-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide. One area of interest is in the development of more potent analogs of the compound that can be used as potential anticancer agents. Another area of research is in the study of the compound's mechanism of action, which could lead to a better understanding of the biological processes involved in cancer growth and proliferation. Additionally, research could be conducted on the compound's potential applications in other areas, such as inflammation and pain management.
Scientific Research Applications
N~2~-(3-bromophenyl)-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been found to have potential applications in scientific research. One of the main areas of interest is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
2-(3-bromo-N-methylsulfonylanilino)-N-(2,6-diethylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN2O3S/c1-4-14-8-6-9-15(5-2)19(14)21-18(23)13-22(26(3,24)25)17-11-7-10-16(20)12-17/h6-12H,4-5,13H2,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJWXOBNIYIFBCK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)CC)NC(=O)CN(C2=CC(=CC=C2)Br)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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